Cas no 101023-15-8 (Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester)
101023-15-8 structure
Product Name:Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
CAS No:101023-15-8
MF:C19H28O2
MW:288.424426078796
CID:1127672
Update Time:2024-07-27
Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- Benzenepropanoic acid, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
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- Inchi: 1S/C19H28O2/c1-14(2)17-11-9-15(3)13-18(17)21-19(20)12-10-16-7-5-4-6-8-16/h4-8,14-15,17-18H,9-13H2,1-3H3/t15-,17+,18-/m1/s1
- InChI Key: JXILMICIUDORQR-BPQIPLTHSA-N
- SMILES: C1(CCC(O[C@@H]2C[C@H](C)CC[C@H]2C(C)C)=O)=CC=CC=C1
Computed Properties
- Exact Mass: 288.20904
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 374.7±11.0 °C(Predicted)
- PSA: 26.3
Benzenepropanoic acid,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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